Cas no 1008-76-0 (5-Phenyloxolan-2-one)

• Product name: 5-Phenyloxolan-2-one
• CAS No: 1008-76-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00005398
• CID: 83302
• PubChem ID: 13884

5-Phenyloxolan-2-one Chemical and Physical Properties

Names and Identifiers

• Gamma-Phenyl-Gamma-butyrolactone
• 4,5-Dihydro-5-phenyl-2(3H)-furanone
• &gamma
• γ-PHENYL-γ-BUTYROLACTONE
• 4-Phenylbutanolide
• 4-Phenyl-4-butanolide
• 4-PHENYLBUTYROLACTONE
• gamma-Phenylbutyrolactone
• 5-PHENYL-DIHYDRO-FURAN-2-ONE
• 5-Phenyldihydro-2(3H)-furanone
• gama-Phenyl-gama-butyrolactone
• ^y-Phenyl-^y-butyrolactone, 97%
• 5-Phenyldihydrofuran-2(3H)-one
• 5-phenyloxolan-2-one
• 2(3H)-Furanone, dihydro-5-phenyl-
• 4-Phenyl-4-hydroxybutanoic acid lactone
• 5-Phenyltetrahydrofuran-2-one
• .gamma.-Phenyl-.gamma.-butyrolactone
• .gamma.-Phenylbutyrolactone
• 2(3H)-FURANONE, 4,5-DIHYDRO-5-PHENYL-
• AEUULUMEYIPECD-UHFFFAOYS
• P1321
• CHEMBL191989
• NSC24259
• 5-17-10-00026 (Beilstein Handbook Reference)
• EN300-210214
• NS00042528
• ?-Phenyl-?-butyrolactone
• MFCD00005398
• gamma-phenyl butyrolactone
• NSC48048
• 1008-76-0
• 5-phenyloxolane-2-one
• InChI=1/C10H10O2/c11-10-7-6-9(12-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• AEUULUMEYIPECD-UHFFFAOYSA-
• BDBM50168005
• 5-Phenyldihydro-2(3H)-furanone #
• DTXSID50870831
• gamma -Phenyl- gamma -butyrolactone
• NSC 24259
• D92106
• gamma-Phenyl-gamma-butyrolactone, 99%
• NSC 48048
• A910937
• AKOS005216508
• 4-phenyl-gamma-butyrolactone
• BRN 0125169
• J-000243
• NSC-48048
• CS-0214976
• EINECS 213-761-0
• FT-0626620
• ghl.PD_Mitscher_leg0.1063
• AKOS017344739
• SCHEMBL982856
• NSC-24259
• STL558654
• BBL104384
• 5-Phenyloxolan-2-one

• MDL： MFCD00005398
• Inchi： 1S/C10H10O2/c11-10-7-6-9(12-10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： AEUULUMEYIPECD-UHFFFAOYSA-N
• SMILES： O1C(CCC1C1C=CC=CC=1)=O
• BRN： 0125169

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined.
• Density: 1.155 g/mL at 25 °C(lit.)
• Melting Point: 34.0 to 38.0 deg-C
• Boiling Point: 306°C(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Refractive Index: 1.5415-1.5435
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.30000
• LogP: 2.06470
• Solubility: Not determined

5-Phenyloxolan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：LU3690000
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25

5-Phenyloxolan-2-one Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 5-Phenyloxolan-2-one

5-Phenyloxolan-2-one (CAS No. 1008-76-0): A Comprehensive Overview

5-Phenyloxolan-2-one, also known by its CAS number 1008-76-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a 5-membered oxolane ring substituted with a phenyl group at the 2-position. The chemical formula of 5-Phenyloxolan-2-one is C₉H₁₀O₂, and it has a molecular weight of 154.17 g/mol.

The synthesis of 5-Phenyloxolan-2-one can be achieved through various methods, including the reaction of phenylacetaldehyde with an appropriate cyclic ether in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes, such as the use of metal-free catalysts and microwave-assisted synthesis techniques. These methods not only reduce the environmental impact but also enhance the yield and purity of the final product.

In terms of physical properties, 5-Phenyloxolan-2-one is a white crystalline solid that is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is reported to be around 105°C, and it exhibits good thermal stability under standard conditions. The compound's solubility and stability make it an attractive candidate for various applications in both research and industry.

The biological activity of 5-Phenyloxolan-2-one has been the subject of numerous studies. Research has shown that this compound possesses potential therapeutic properties, particularly in the areas of anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-Phenyloxolan-2-one exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that this compound may have cytotoxic effects on certain cancer cell lines, suggesting its potential as a lead compound for drug development.

In the context of pharmaceutical research, 5-Phenyloxolan-2-one has been explored as a potential scaffold for the design of new drugs. Its unique structure allows for the introduction of various functional groups to modulate its biological activity and improve its pharmacological properties. For example, researchers have synthesized derivatives of 5-Phenyloxolan-2-one by substituting different groups at various positions on the oxolane ring, leading to compounds with enhanced potency and selectivity.

Beyond its biological applications, 5-Phenyloxolan-2-one has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for coordination chemistry. These complexes have been studied for their potential applications in catalysis, sensing, and materials synthesis. For instance, a recent study published in Inorganic Chemistry explored the use of 5-Phenyloxolan-2-one-based complexes as catalysts for asymmetric synthesis reactions, demonstrating high enantioselectivity and catalytic efficiency.

The environmental impact of 5-Phenyloxolan-2-one is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, there is ongoing research to assess its long-term environmental effects. Studies have shown that this compound degrades readily under natural conditions, minimizing its potential for bioaccumulation and environmental persistence.

In conclusion, 5-Phenyloxolan-2-one (CAS No. 1008-76-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structure and versatile properties make it an attractive candidate for further research and development. As new synthetic methods and biological studies continue to emerge, the potential uses and benefits of this compound are likely to expand even further.